Cas no 1187238-25-0 (3-(Hydroxymethyl)-4-iodobenzoic acid)

3-(Hydroxymethyl)-4-iodobenzoic acid is a versatile aromatic compound featuring both a hydroxymethyl (–CH₂OH) and a carboxylic acid (–COOH) functional group, along with an iodine substituent at the 4-position. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Sonogashira couplings, where the iodine acts as a reactive handle. The hydroxymethyl group offers additional derivatization potential, enabling further functionalization or conjugation. Its benzoic acid core enhances solubility in polar solvents, facilitating handling in aqueous or mixed-phase systems. This compound is well-suited for pharmaceutical, agrochemical, and materials science research, where precise structural modifications are required.

3-(Hydroxymethyl)-4-iodobenzoic acid structure

1187238-25-0 structure

Product Name:3-(Hydroxymethyl)-4-iodobenzoic acid

CAS No:1187238-25-0

MF:C₈H₇IO₃

MW:278.043854951859

CID:4938000

Update Time:2025-06-09

3-(Hydroxymethyl)-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(hydroxymethyl)-4-iodobenzoic acid
- 3-(Hydroxymethyl)-4-iodobenzoic acid
- Inchi： 1S/C8H7IO3/c9-7-2-1-5(8(11)12)3-6(7)4-10/h1-3,10H,4H2,(H,11,12)
- InChI Key： WZGHOHSNULPXKX-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=O)O)C=C1CO

Computed Properties

Exact Mass: 277.94399 g/mol
Monoisotopic Mass: 277.94399 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 57.5
Molecular Weight: 278.04

3-(Hydroxymethyl)-4-iodobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019099326-1g	3-(Hydroxymethyl)-4-iodobenzoic acid	1187238-25-0	97%	1g	$711.36	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1604305-1g	3-(Hydroxymethyl)-4-iodobenzoic acid	1187238-25-0	98%	1g	￥10122.00	2024-08-09